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This technical support center provides troubleshooting guidance and frequently asked
guestions (FAQs) for researchers and scientists working with the polymer PBDTTT-EFT,
focusing on the effects of thermal annealing on thin film morphology. While thermal annealing is
a common technique for optimizing polymer films, it is important to note that much of the
existing literature on high-efficiency PBDTTT-EFT based devices emphasizes optimization
through solvent additives, such as 1,8-diiodooctane (DIO).[1][2] This guide incorporates
principles from general polymer science and the specific data available for PBDTTT-EFT to
address potential issues.

Troubleshooting Guide: Thermal Annealing Issues

This section addresses specific problems that may be encountered during the thermal
annealing of PBDTTT-EFT films.
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Question

Possible Causes

Recommended Solutions

Q1: After annealing, my film
shows large, visible
aggregates and high surface

roughness. What went wrong?

1. Excessive Annealing
Temperature/Time: The
temperature may be too high,
or the annealing duration too
long, causing excessive
polymer and/or fullerene
aggregation. This leads to
overly large phase-separated
domains which are detrimental
to device performance. 2.
Incompatible Solvent/Additive
Residue: Residual solvent with
a high boiling point might be
interacting negatively with the
film during the heating

process.

1. Systematically Reduce
Annealing Parameters:
Decrease the annealing
temperature in 10-15°C
increments or reduce the
annealing time. Start with a low
temperature (e.g., 80-100°C)
for a short duration (e.g., 5-10
minutes) and characterize the
film at each step. 2. Ensure
Complete Solvent Removal:
Before annealing, consider a
vacuum drying step to gently
remove any residual solvent

from the spin-coated film.

Q2: The device performance
(e.g., Power Conversion
Efficiency) decreased after

thermal annealing.

1. Sub-optimal Morphology:
The annealing conditions may
have created a film
morphology that is worse for
charge transport than the as-
cast film. This could involve the
formation of overly large
crystalline domains or an
unfavorable vertical
stratification of the
components. 2. Thermal
Degradation: Although unlikely
at moderate temperatures,
very high annealing
temperatures could potentially
lead to the thermal
degradation of the polymer or
other components in the active

layer.

1. Perform a Parameter
Sweep: Conduct a systematic
study of annealing
temperatures and times. It is
crucial to find the "sweet spot"”
where morphology is improved
without introducing negative
effects. Characterize the
morphology at each point
using Atomic Force Microscopy
(AFM). 2. Verify Thermal
Stability: Check the thermal
properties (e.g., glass
transition temperature,
decomposition temperature) of
PBDTTT-EFT if available from
the supplier or literature to

ensure your annealing
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temperature is well within the

stable range.

Q3: My AFM images show no

1. Insufficient Thermal Energy:
The annealing temperature is
too low or the time is too short
to provide the polymer chains
with enough energy to

reorganize. 2. Film is Already

1. Incrementally Increase
Annealing Temperature/Time:
Cautiously increase the
annealing temperature or
duration and re-measure the
film morphology. 2. Focus on
Other Parameters: If
increasing temperature does

not yield significant changes

significant change in film Well-Ordered: In some cases, before causing degradation, it

morphology after annealing. particularly when using solvent  suggests that thermal

additives like DIO, the as-cast annealing may not be the
film may already have a near- primary optimization method
optimal morphology, and for your specific solution
thermal annealing provides formulation. Focus on
little to no additional benefit. optimizing other parameters
like solution concentration,
spin speed, or solvent

additives.[2]

Frequently Asked Questions (FAQS)
General Thermal Annealing of PBDTTT-EFT

Q1: What is the primary purpose of thermal annealing a PBDTTT-EFT film? Thermal annealing
is a post-deposition heat treatment designed to provide thermal energy to the polymer chains in
the thin film. This energy allows the molecules to rearrange into a more ordered and
thermodynamically favorable structure. The intended goals are typically to improve the
crystallinity of the polymer, control the size and distribution of donor-acceptor domains in a
blend (like PBDTTT-EFT:PC71BM), and enhance charge carrier mobility, which can ultimately
lead to improved solar cell efficiency.[3]

Q2: What is a good starting temperature and time for annealing PBDTTT-EFT films? For low-
bandgap polymers like PBDTTT-EFT, a conservative starting point is to anneal at a
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temperature below the polymer's glass transition temperature (Tg). While the specific Tg for
PBDTTT-EFT may vary, a typical starting range for similar polymers is between 80°C and
120°C. A duration of 10 minutes is a common starting point. An optimal process often requires
systematically varying both temperature and time to map their effects on morphology and
device performance.

Q3: How does thermal annealing affect the molecular orientation of PBDTTT-EFT? In its
pristine form, PBDTTT-EFT tends to adopt a "face-on" orientation, where the aromatic planes
of the polymer backbone are parallel to the substrate.[1] This orientation is generally
considered beneficial for charge transport in the vertical direction of a solar cell. Thermal
annealing can provide the energy for the polymer chains to better organize, potentially
enhancing the degree of this favorable face-on orientation and increasing the coherence length
of Tt-1t stacking.

Alternatives and Complementary Techniques

Q4: Are there alternatives to thermal annealing for optimizing PBDTTT-EFT morphology? Yes.
For PBDTTT-EFT:PC71BM blends, the use of solvent additives is the most widely reported and
effective method for morphology optimization.[2] Additives like 1,8-diiodooctane (DIO) are high-
boiling-point solvents added in small volumes (e.g., 3%) to the main solvent (e.qg.,
chlorobenzene).[2]

Q5: How do solvent additives like DIO improve film morphology? Solvent additives work by
selectively altering the solubility of the donor (PBDTTT-EFT) and acceptor (PC71BM)
components. This differential solubility influences the film drying dynamics during spin-coating,
promoting the formation of a more ideal, interpenetrating network of well-defined, nanoscale
domains. For PBDTTT-EFT:PC71BM, DIO has been shown to help form a uniform morphology
that is highly effective for charge generation and transport, leading to power conversion
efficiencies over 9%.[2]

Quantitative Data on Film Morphology

Since direct quantitative data on the thermal annealing of PBDTTT-EFT is limited in the
literature, the following tables summarize known morphological characteristics and the
generally expected effects of annealing on polymer films.
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Table 1: Reported Morphological Characteristics of PBDTTT-EFT Films Under Various

Processing Conditions

... Primary
Condition .
Observation

Key Characteristics Reference(s)

Pristine PBDTTT-EFT Preferential "Face-on"

Film Orientation

-t stacking is largely
normal to the

[1]

substrate.

PBDTTT-EFT:PC71BM
Blend (No Additive)

Mixed Orientation

The presence of

PC71:BM introduces

some "edge-on” o
polymer orientation.
Morphology can be

sub-optimal.

PBDTTT-EFT:PC71BM
Blend (with 3% DIO)

Improved Nanoscale

Network

Lower charge carrier
recombination and a
more uniform [2]

interpenetrating

network are observed.

Table 2: Expected Qualitative Effects of Thermal Annealing on Key Morphological Parameters

of Polymer Films
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No Annealing (As- . . Excessive
Parameter Optimal Annealing .
Cast) Annealing
Lower, potentially Increased, more
o May lead to overly
Crystallinity amorphous or ordered polymer

paracrystalline

domains

large, isolated crystals

Domain Size (in

May be poorly defined

Optimal nanoscale

phase separation (10-

Large-scale phase

separation (>50 nm),

blends) or too small 20 nm) reduced donor-
nm
acceptor interface
Variable, depends on Often slightly Can become very high

Surface Roughness
(RMS)

solvent and spin

speed

increased due to

crystallization

due to large

aggregate formation

Experimental Protocols
Protocol 1: PBDTTT-EFT:PC71BM Thin Film Fabrication
and Thermal Annealing

e Substrate Cleaning:

o Sequentially sonicate patterned Indium Tin Oxide (ITO) glass substrates in detergent,

deionized water, acetone, and isopropanol for 15 minutes each.

o Dry the substrates with a nitrogen gun.

o Treat the substrates with UV-Ozone for 15 minutes to improve surface wettability.

e Solution Preparation:

o Prepare a solution of PBDTTT-EFT and PC-1BM (e.g., in a 1:1.5 weight ratio) in a suitable
solvent like chlorobenzene or dichlorobenzene to a total concentration of ~25 mg/mL.

o Optional: Add 3% v/v of 1,8-diiodooctane (DIO) to the solution.

o Stir the solution on a hotplate at ~40-50°C in a nitrogen-filled glovebox for at least 4 hours.
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o Cool the solution to room temperature and filter through a 0.45 um PTFE syringe filter
before use.

e Film Deposition:
o Transfer the cleaned ITO substrates into the nitrogen glovebox.

o Deposit a hole transport layer (e.g., PEDOT:PSS) and anneal according to standard
procedures.

o Spin-coat the PBDTTT-EFT:PC71BM active layer solution onto the substrate. A typical spin
speed might be 600-1000 RPM to achieve a thickness of ~100 nm.[4]

e Thermal Annealing:

o Transfer the substrate with the wet film onto a precisely controlled hotplate inside the
glovebox.

o Anneal the film at the desired temperature (e.g., starting at 100°C) for the desired time
(e.g., 10 minutes).

o After annealing, allow the film to cool to room temperature on a cool, flat surface.
o Characterization:

o Characterize the film morphology using Atomic Force Microscopy (AFM) in tapping mode
to analyze topography and phase images, determining surface roughness and domain
structure.

Visualizations

Caption: Experimental workflow for fabricating and characterizing thermally annealed PBDTTT-
EFT films.

Caption: Relationship between annealing parameters and resulting film morphology.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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